![molecular formula C23H24N6O5 B2992614 5-amino-N-(3,4-dimethoxyphenyl)-1-{[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide CAS No. 1112434-02-2](/img/structure/B2992614.png)
5-amino-N-(3,4-dimethoxyphenyl)-1-{[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide
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Description
5-amino-N-(3,4-dimethoxyphenyl)-1-{[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C23H24N6O5 and its molecular weight is 464.482. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Compounds with 1,2,4-triazole and related heterocyclic frameworks are synthesized for their potential biological activities. For instance, the synthesis of novel 1,2,4-triazole derivatives and their antimicrobial activities highlight the importance of these structures in developing new antimicrobial agents (Bektaş et al., 2007). Similarly, compounds derived from visnaginone and khellinone, featuring oxazol and triazine structures, have been evaluated for their anti-inflammatory and analgesic properties, showcasing the therapeutic potential of such molecular frameworks (Abu‐Hashem et al., 2020).
Solid-Phase Synthesis Applications
The development of solid-phase synthesis methods for peptide amides underlines the relevance of innovative anchoring linkages in peptide synthesis. This approach facilitates the synthesis of biologically active peptides, indicating the utility of specific functional groups in streamlining peptide and protein synthesis processes (Albericio & Bárány, 2009).
Heterocyclic Compounds in Medicinal Chemistry
The exploration of heterocyclic compounds, particularly those containing triazole, oxazol, and related structures, in medicinal chemistry is vast. These compounds are synthesized and evaluated for various pharmacological activities, including antimicrobial, anti-inflammatory, and potential anticancer activities. For example, the synthesis and evaluation of triazolopyrimidines for biological and antioxidant activities signify the continuous search for novel compounds with significant therapeutic benefits (Gilava et al., 2020).
properties
IUPAC Name |
5-amino-N-(3,4-dimethoxyphenyl)-1-[[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N6O5/c1-13-17(26-23(34-13)14-5-8-16(31-2)9-6-14)12-29-21(24)20(27-28-29)22(30)25-15-7-10-18(32-3)19(11-15)33-4/h5-11H,12,24H2,1-4H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKAFOWRRIKSQOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C2=CC=C(C=C2)OC)CN3C(=C(N=N3)C(=O)NC4=CC(=C(C=C4)OC)OC)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N6O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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